ZK 93423 hydrochloride
ZK 93423 hydrochloride
Potent benzodiazepine receptor agonist (IC50 = 1 nM). Non-selective between α1-, α2-, α3- and α5-subunit containing GABAA receptors (Ki values are 4.1, 4.2, 6 and 4.5 nM for inhibition of [3H]Ro15-1788 binding to human recombinant α1β3γ2, α2β3γ2, α3β3γ2 and α5β3γ2 receptors respectively). Anxiolytic following systemic administration in vivo.
Brand Name:
Vulcanchem
CAS No.:
1216574-52-5
VCID:
VC0004434
InChI:
InChI=1S/C23H22N2O4.ClH/c1-3-28-23(26)22-18(14-27-2)21-17-11-16(29-13-15-7-5-4-6-8-15)9-10-19(17)25-20(21)12-24-22;/h4-12,25H,3,13-14H2,1-2H3;1H
SMILES:
CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC(=C3)OCC4=CC=CC=C4.Cl
Molecular Formula:
C23H23ClN2O4
Molecular Weight:
426.897
ZK 93423 hydrochloride
CAS No.: 1216574-52-5
Inhibitors
VCID: VC0004434
Molecular Formula: C23H23ClN2O4
Molecular Weight: 426.897
| CAS No. | 1216574-52-5 |
|---|---|
| Product Name | ZK 93423 hydrochloride |
| Molecular Formula | C23H23ClN2O4 |
| Molecular Weight | 426.897 |
| IUPAC Name | ethyl 4-(methoxymethyl)-6-phenylmethoxy-9H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride |
| Standard InChI | InChI=1S/C23H22N2O4.ClH/c1-3-28-23(26)22-18(14-27-2)21-17-11-16(29-13-15-7-5-4-6-8-15)9-10-19(17)25-20(21)12-24-22;/h4-12,25H,3,13-14H2,1-2H3;1H |
| Standard InChIKey | KHMDBPAODAAMBQ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=NC=C2C(=C1COC)C3=C(N2)C=CC(=C3)OCC4=CC=CC=C4.Cl |
| Description | Potent benzodiazepine receptor agonist (IC50 = 1 nM). Non-selective between α1-, α2-, α3- and α5-subunit containing GABAA receptors (Ki values are 4.1, 4.2, 6 and 4.5 nM for inhibition of [3H]Ro15-1788 binding to human recombinant α1β3γ2, α2β3γ2, α3β3γ2 and α5β3γ2 receptors respectively). Anxiolytic following systemic administration in vivo. |
| Synonyms | 4-(Methoxymethyl)-6-(phenylmethoxy)-9H-pyrido[3,4-b]indole-3-carboxylic acid ethyl ester hydrochloride |
| PubChem Compound | 56972166 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume